![molecular formula C22H25N3OS B303565 3-amino-N-(2,3-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide](/img/structure/B303565.png)
3-amino-N-(2,3-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide
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Overview
Description
3-amino-N-(2,3-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as Compound A, is a synthetic compound that has gained significant attention in recent years due to its potential applications in the field of medicine. This compound has been shown to exhibit promising pharmacological properties, making it a potential candidate for drug development.
Mechanism of Action
The mechanism of action of 3-amino-N-(2,3-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide A is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been shown to modulate the activity of certain immune cells, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects
This compound A has been shown to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the production of certain inflammatory cytokines, leading to its anti-inflammatory effects. In addition, it has been shown to possess antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-amino-N-(2,3-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide A in lab experiments is its potential to exhibit antitumor and anti-inflammatory effects. However, one of the limitations is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the research and development of 3-amino-N-(2,3-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide A. One potential direction is to further investigate its mechanism of action, which may lead to the development of more effective therapeutic strategies. Another potential direction is to explore its potential applications in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies may be needed to optimize its pharmacokinetic and pharmacodynamic properties to enhance its therapeutic potential.
Conclusion
In conclusion, this compound A is a synthetic compound that has shown promising pharmacological properties, making it a potential candidate for drug development. Its potential applications in the field of medicine, including its antitumor and anti-inflammatory effects, make it an attractive target for further research and development. However, further studies are needed to fully understand its mechanism of action and optimize its therapeutic potential.
Synthesis Methods
The synthesis of 3-amino-N-(2,3-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide A involves several steps, including the reaction of 2,3-dimethylphenyl isothiocyanate with 2,3-dihydro-1H-cycloocta[b]thiophene-5-carboxylic acid, followed by the reaction of the resulting intermediate with 2-aminopyridine. The final product is obtained after purification through column chromatography.
Scientific Research Applications
3-amino-N-(2,3-dimethylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide A has been the subject of several scientific studies due to its potential applications in the field of medicine. It has been shown to exhibit antitumor activity against several types of cancer cells, including breast, lung, and colon cancer cells. In addition, it has also been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
properties
Molecular Formula |
C22H25N3OS |
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Molecular Weight |
379.5 g/mol |
IUPAC Name |
6-amino-N-(2,3-dimethylphenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide |
InChI |
InChI=1S/C22H25N3OS/c1-13-8-7-11-17(14(13)2)24-21(26)20-19(23)16-12-15-9-5-3-4-6-10-18(15)25-22(16)27-20/h7-8,11-12H,3-6,9-10,23H2,1-2H3,(H,24,26) |
InChI Key |
RWPIGZKHKKATJY-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=C(C3=CC4=C(CCCCCC4)N=C3S2)N)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCCC4=C3)N)C |
Origin of Product |
United States |
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